4-(5-ethyl-1,2,4-oxadiazol-3-yl)-2-(2-methylbenzyl)-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidine-1,3(2H)-dione

• IUPAC Name: 4-(5-ethyl-1,2,4-oxadiazol-3-yl)-2-[(2-methylphenyl)methyl]-5,6,7,8-tetrahydropyrido[1,2-c]pyrimidine-1,3-dione
• InChI: InChI=1S/C20H22N4O3/c1-3-16-21-18(22-27-16)17-15-10-6-7-11-23(15)20(26)24(19(17)25)12-14-9-5-4-8-13(14)2/h4-5,8-9H,3,6-7,10-12H2,1-2H3
• InChI Key: GXPLUEDOHMTSQJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=NO1)C2=C3CCCCN3C(=O)N(C2=O)CC4=CC=CC=C4C
• Molecular Formula: C20H22N4O3
• Molecular Weight: 366.4 g/mol

Description

4-(5-ethyl-1,2,4-oxadiazol-3-yl)-2-(2-methylbenzyl)-5,6,7,8-tetrahydro-1H-pyrido[1,2-c]pyrimidine-1,3(2H)-dione is a useful research compound. Its molecular formula is C20H22N4O3 and its molecular weight is 366.421. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques and Chemical Properties

Facile Synthesis and NO-Generating Property : A related compound, 4H-[1,2,5]Oxadiazolo[3,4-d]pyrimidine-5,7-dione 1-oxides, demonstrates the ease of synthesis through oxidative intramolecular cyclization, generating nitric oxide (NO) under physiological conditions. This synthesis showcases a chemical route relevant to compounds with potential biological applications (Sako et al., 1998).

Structural and Spectral Analysis : The synthesis of (hydroxybenzoyl)pyrido[2,3-d]pyrimidine heterocycle derivatives provides a glimpse into the chemical structure ascertained through spectral techniques including NMR and X-ray diffraction analysis. This approach highlights the significance of detailed structural analysis in understanding the chemical and physical properties of such compounds (Ashraf et al., 2019).

Synthesis and Applications of Labeled Compounds : The synthesis of [1-(15)N]-labeled 4,6-dimethyl-4H-[1,2,5]oxadiazolo[3,4-d]pyrimidine-5,7-dione 1-oxide serves as a tool for mechanistic investigations, providing a methodological foundation for the synthesis and application of isotopically labeled compounds for scientific research (Sako et al., 2000).

Potential Biological Activities

Urease Inhibition Activity : The synthesis and characterization of 5-substituted-8-methyl-2H-pyrido[1,2-a]pyrimidine-2,4(3H)-diones reveal their potential as urease inhibitors, indicating a possible application in addressing conditions caused by urease-producing bacteria (Rauf et al., 2010).

Green Synthesis Approaches : A novel synthesis of pyrazole-based pyrido[2,3-d]pyrimidine-diones in water highlights an eco-friendly approach to chemical synthesis, emphasizing the importance of green chemistry in the development of new compounds for scientific research (Heravi & Daraie, 2016).